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Compound of Interest

Compound Name: 11-Keto-beta-boswellic acid

Cat. No.: B191663

This technical guide provides a comprehensive overview of the pharmacological profile of 11-
Keto-B-boswellic acid (KBA), a pentacyclic triterpenoid from the gum resin of Boswellia serrata.
This document is intended for researchers, scientists, and drug development professionals,
offering an in-depth look at the molecule's mechanisms of action, pharmacokinetic properties,
and preclinical and clinical findings.

Core Pharmacological Activities

11-Keto-B-boswellic acid is a key bioactive constituent of Boswellia serrata extract, which has
been traditionally used in Ayurvedic medicine to treat inflammatory conditions.[1] Modern
pharmacological research has identified KBA as a potent anti-inflammatory agent with
additional activities in the realms of cancer, neuroprotection, and metabolic disorders. Its
therapeutic effects are primarily attributed to the inhibition of pro-inflammatory enzymes and
modulation of key signaling pathways.

Anti-inflammatory and Anti-arthritic Activity

KBA's anti-inflammatory properties are its most extensively studied attribute. It is a direct, non-
redox inhibitor of 5-lipoxygenase (5-LOX), a key enzyme in the biosynthesis of leukotrienes,
which are potent mediators of inflammation.[2] By inhibiting 5-LOX, KBA reduces the
production of pro-inflammatory leukotrienes. Furthermore, KBA has been shown to inhibit
nuclear factor-kappa B (NF-kB), a transcription factor that regulates the expression of
numerous pro-inflammatory genes.[2] In animal models of arthritis, KBA has demonstrated the
ability to reduce paw edema and inflammation.[3]
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Anticancer Activity

KBA has exhibited cytotoxic effects against various cancer cell lines, including triple-negative
breast cancer, prostate cancer, and leukemia.[4][5] Its anticancer mechanisms include the
induction of apoptosis (programmed cell death), inhibition of tumor cell proliferation, and
suppression of angiogenesis.[6][7] KBA has also been shown to inhibit topoisomerases | and I,
enzymes essential for DNA replication in cancer cells.[8]

Other Pharmacological Effects

Beyond its anti-inflammatory and anticancer activities, KBA has been investigated for its
potential in other therapeutic areas. It has shown neuroprotective effects in models of
excitotoxicity and has been studied for its anti-diabetic properties, demonstrating an ability to
reduce blood glucose levels in diabetic rats.[2]

Quantitative Pharmacological Data

The following tables summarize the available quantitative data for the pharmacological activity
of 11-Keto-B-boswellic acid.

Target/Assay Test System IC50 Value Reference
5-Lipoxygenase (5-
PoXyg ( Cell-free system 6.3 uM [9]
LOX)
Dipeptidyl peptidase-4  In vitro enzymatic
peptayl pep Yy 1.65 uM 2]

(DPP-4) assay

Rat hippocampal
Glutamate Release ) 31 uM [10]
nerve terminals

Cytotoxicity (HL-60

Human promyelocytic

8.7 ug/mi 8
cells) leukemia cells Ho 18]
Cytotoxicity (MCF-7 Human breast
, 25.45 uM [4]
cells) adenocarcinoma cells
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Parameter Value (mean * SEM) Reference

Peak Plasma Concentration
2.72 x 1073 £ 0.18 pmoles/ml [2][11]

(Cmax)
Time to Peak Concentration
4.5 £ 0.55 hours [2][11]

(Tmax)
Elimination Half-life (t¥%) 5.97 £ 0.95 hours [2][11]
Apparent Volume of

o 142.87 +22.78 L [2][11]
Distribution (Vd)
Plasma Clearance (CL) 296.10 £ 24.09 ml/min [2][11]

Area Under the Curve (AUCo- 27.33x1073+£1.99

00) pmoles/ml-h 2

*Note: The pharmacokinetic data presented is from a study conducted on healthy human
volunteers who were administered a 333 mg capsule of a standardized Boswellia Serrata
extract.[2][11] The plasma concentrations of KBA were measured.

Signaling Pathways and Mechanisms of Action

KBA exerts its pharmacological effects through the modulation of several key signaling
pathways. The diagrams below illustrate the primary mechanisms of action.
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Inhibition of the 5-Lipoxygenase (5-LOX) Pathway by KBA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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